5-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione
Description
Scientific Research Applications
Optical Properties in Membrane Phase
DPH has been used in combination with fluorescence anisotropy measurements to study the optical properties of different membrane phases . The non-linear optical properties of DPH, especially when embedded in different membrane phases, have been a subject of interest . The molecule’s absorption and emission properties can be used to detect and analyze different biological environments .
Liposomal Gel Formulation
DPH has been incorporated into liposomal gel formulations for topical applications . The introduction of DPH into the gel resulted in a substantial decrease in the elastic modulus and cohesiveness of the liposomal gel . This suggests that DPH can modify the physical properties of liposomal gels, potentially influencing their performance in drug delivery applications .
Drug Release Properties
The in vitro release characteristics of DPH from liposomal gels have been studied . The liposomal gel containing DPH demonstrated a reduced release rate compared to the plain liposomal gel, suggesting that DPH could be used in sustained delivery systems .
Fluorescence Anisotropy
DPH has been used to gain information upon the surrounding lipids and lipid phases through fluorescence anisotropy decay and fluorescence lifetime . This application is particularly useful in studying the dynamics and organization of lipid membranes .
Electronic Spectra
The electronic spectra of DPH, both in absorption and emission modes, have been studied in non-hydroxyl solvents . The fluorescence bands of DPH have mirror symmetry with the absorption ones in dichloromethane (DCM) and water (WAT), providing valuable information about the electronic structure of the molecule .
Two-Photon Absorption
The two-photon absorption spectra of DPH depend strongly on the environment . This property can be exploited in two-photon microscopy, a powerful tool for imaging tissues and cells .
properties
IUPAC Name |
5-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN4O2/c19-12-8-6-11(7-9-12)15-14(16-17(24)21-18(25)20-16)10-23(22-15)13-4-2-1-3-5-13/h1-10,16H,(H2,20,21,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPQWYPLPWGUMJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)F)C4C(=O)NC(=O)N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30349772 |
Source
|
| Record name | 5-[3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]imidazolidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30349772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl)imidazolidine-2,4-dione | |
CAS RN |
484049-04-9 |
Source
|
| Record name | 5-[3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]imidazolidine-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30349772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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